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Compound of Interest

Compound Name: Wu-5

Cat. No.: B15363637 Get Quote

Disclaimer: This document provides guidance for the safe handling of Wu-5 based on its known

properties as a USP10 inhibitor and general best practices for cytotoxic compounds.[1][2][3][4]

A specific Safety Data Sheet (SDS) for Wu-5 was not available at the time of writing. Therefore,

all personnel must handle this compound with the utmost caution, assuming high potency and

cytotoxicity.

Substance Identification and Properties
Wu-5 is a potent and selective inhibitor of Ubiquitin-Specific Peptidase 10 (USP10).[1][2][3][4] It

is known to inhibit the FLT3 and AMPK pathways, leading to the induction of apoptosis, and is

primarily used for in vitro and in vivo research in oncology.[1][2]
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Property Value Source

IUPAC Name

Ethyl 5-(4-

(methoxycarbonyl)phenoxy)-4-

nitrothiophene-2-carboxylate

[5]

CAS Number 2630378-05-9 [1][5]

Molecular Formula C15H13NO7S [5]

Appearance
Assumed to be a solid,

crystalline powder
General chemical properties

Primary Hazard
Potentially highly cytotoxic;

suspected mutagen
[6][7]

Secondary Hazard

May cause severe skin and

eye irritation upon direct

contact

[6][7]

Routes of Exposure

Inhalation of powder, dermal

contact, ocular contact,

ingestion

[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Wu-5 in any form (solid or in solution). This is

based on guidelines for handling potent cytotoxic compounds.[6][7][8][9]
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PPE Item Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves

Prevents skin contact and

absorption.[9][10]

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric

Protects skin and personal

clothing from contamination.[8]

[9]

Eye Protection
Chemical splash goggles or a

full-face shield

Protects eyes from splashes

and airborne particles.[6][9]

Respiratory
NIOSH-approved N95 or

higher respirator

Required when handling the

solid compound to prevent

inhalation.[7]

Shoe Covers
Disposable, slip-resistant shoe

covers

Prevents tracking of

contamination outside the work

area.[9]

Operational Plan: Handling and Storage
The following workflow must be followed when weighing or otherwise handling the powdered

form of Wu-5. This process is designed to minimize exposure risk.
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Preparation

Handling (in Chemical Fume Hood)

Cleanup and Disposal

Don full PPE in designated area

Verify fume hood certification is current

Prepare all necessary equipment (spatula, weigh paper, tubes)

Carefully unseal the Wu-5 container

Weigh the required amount of Wu-5

Securely cap the stock container

Prepare stock solution if required

Decontaminate all surfaces with appropriate solvent

Dispose of all contaminated materials in cytotoxic waste

Doff PPE in the correct order

Click to download full resolution via product page

Workflow for Handling Solid Wu-5
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Location: Store Wu-5 in a designated, locked, and clearly labeled cabinet for potent

compounds.

Conditions: Keep the container tightly sealed in a cool, dry, and well-ventilated area.

Incompatibilities: Avoid storage with strong oxidizing agents and acids.

Disposal Plan
All waste generated from handling Wu-5 is considered cytotoxic waste and must be disposed

of accordingly.

Waste Type Disposal Procedure

Solid Wu-5
Dispose of in a designated, sealed cytotoxic

waste container.

Contaminated PPE

All used gloves, gowns, shoe covers, etc., must

be placed in a cytotoxic waste bag immediately

after use.[8]

Contaminated Labware

Disposable labware should be discarded in

cytotoxic sharps containers or waste bags. Non-

disposable labware must be decontaminated

with a validated procedure.

Liquid Waste

Collect all liquid waste containing Wu-5 in a

sealed, labeled hazardous waste container for

cytotoxic chemicals.

Experimental Protocols
This protocol details the steps for safely preparing a stock solution of Wu-5.

Preparation: Don all required PPE as specified in Section 2.0. Perform all work within a

certified chemical fume hood.

Calculation: Based on the molecular weight of Wu-5 (C15H13NO7S), calculate the mass

required for your desired volume of 10 mM solution.
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Weighing: Carefully weigh the calculated amount of solid Wu-5 onto weigh paper. Use anti-

static equipment to minimize powder dispersal.

Solubilization: Transfer the weighed powder to an appropriate sterile tube. Add the required

volume of DMSO.

Mixing: Cap the tube securely and vortex until the solid is completely dissolved.

Storage: Aliquot the stock solution into smaller, clearly labeled cryovials to avoid repeated

freeze-thaw cycles. Store at -20°C or -80°C.

Cleanup: Decontaminate the work area and dispose of all contaminated materials as

outlined in Section 4.0.

Wu-5 is an inhibitor of USP10, which has downstream effects on the FLT3 and AMPK

pathways, ultimately leading to apoptosis in susceptible cells.[1][2]
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Simplified Signaling Pathway of Wu-5

This document is intended for trained laboratory personnel. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Wu-5 | Apoptosis | 2630378-05-9 | Invivochem [invivochem.com]

3. apexbt.com [apexbt.com]

4. labshake.com [labshake.com]

5. Wu-5 Supplier | CAS 2630378-05-9|USP10 inhibitor| AOBIOUS [aobious.com]

6. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]

7. england.nhs.uk [england.nhs.uk]

8. ipservices.care [ipservices.care]

9. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]

10. Cytotoxic Drugs Risk: Which Protective Gloves for Cytotoxic Drugs?
[shieldscientific.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Wu-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15363637#personal-protective-equipment-for-
handling-wu-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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